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Compound of Interest

Compound Name: Trimellitic anhydride

Cat. No.: B047765

This technical guide provides a comprehensive overview of the core physical properties of solid
Trimellitic Anhydride (TMA). Designed for researchers, scientists, and drug development
professionals, this document consolidates essential data, outlines detailed experimental
protocols for property determination, and presents a logical workflow for the physical
characterization of this important chemical intermediate.

Introduction

Trimellitic anhydride (TMA), with the chemical formula CoH4Os, is an aromatic organic
compound that exists as a colorless or white solid at room temperature.[1] It is the cyclic
anhydride of trimellitic acid and is a significant raw material in the production of various
polymers, including polyesters and polyimides, plasticizers for PVC, resins for coatings,
adhesives, and dyes.[1][2][3][4] In the context of pharmaceutical development, understanding
the physical properties of TMA is crucial when it is used as a crosslinking agent or a component
in polymer-based drug delivery systems, enteric coatings, or as an intermediate in the
synthesis of active pharmaceutical ingredients (APIs).[3][5] Its quality and consistency, as
defined by its physical characteristics, can directly impact the performance, stability, and safety
of the final product.

Physical and Chemical Properties

The fundamental physical and chemical properties of solid Trimellitic Anhydride are
summarized in the tables below. These values represent a compilation of data from various
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sources and may exhibit slight variations depending on the purity of the sample and the
analytical method employed.

Table 1: General and Physical Properties of Trimellitic

Anhydride

Property Value References

Colorless or white solid,

Appearance available as crystals, flakes, or  [1][4][6][7]
powder.

Molecular Formula CoH40s [1][6]

Molecular Weight 192.13 g/mol [2][6][8]

Melting Point 163 - 168 °C (325 - 334 °F) [11[21131[5]

Boiling Point 390 °C (734 °F) at 760 mmHg [1112]5]

Density 1.54 g/cm3 [1112][5]

Vapor Pressure 4 x 107 mmHg at 25 °C [8]

Flash Point 227 °C (440.6 °F) (21071181

Vapor Density 6.6 (Air =1) [516][8]

Table 2: Solubility Profile of Trimellitic Anhydride
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Solvent Solubility Notes References

The compound is

Sparingly soluble; ] N
moisture-sensitive and
Water hydrolyzes to form ] ) [2][3]19]
] o ) will slowly react with
trimellitic acid.
water.[4][6][8]
Acetone Soluble [2][5][10]
Ethanol Soluble [21[31[5]
Benzene Soluble [2][11]
Ethyl Acetate Readily soluble [10]
Dimethylformamide Readily soluble [10]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized methodologies for determining the key physical
properties of solid Trimellitic Anhydride. These protocols are based on internationally
recognized guidelines to ensure data accuracy and reproducibility.

Determination of Melting Point/Melting Range

The melting point is a critical indicator of purity. For a crystalline solid like Trimellitic
Anhydride, a sharp melting range typically signifies high purity.

Principle: This method is based on the OECD Guideline 102 and ASTM E324, which involve
heating a small, powdered sample in a capillary tube and observing the temperature at which
the phase transition from solid to liquid occurs.[5][6][10][12]

Apparatus:
e Melting point apparatus with a temperature-controlled metal block or liquid bath.

» Calibrated thermometer or temperature sensor.
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e Glass capillary tubes (closed at one end).

o Sample pulverizing tool (e.g., mortar and pestle).

Procedure:

Sample Preparation: A small amount of solid Trimellitic Anhydride is finely powdered.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-4
mm.

o Measurement: The loaded capillary is placed in the melting point apparatus.

e The apparatus is heated at a steady rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

o Data Recording: The temperature at which the first signs of melting are observed (initial
melting point) and the temperature at which the entire sample becomes liquid (final melting
point) are recorded. This range is the melting range.

» For accuracy, the determination should be performed in triplicate.

Determination of Solid Density

Density is an intrinsic property that can be used for material identification and to ensure batch-
to-batch consistency.

Principle: Based on OECD Guideline 109, the density of a solid can be determined using
methods such as the air comparison pycnometer or the hydrostatic balance.[13][14][15] The
hydrostatic balance method is described here.

Apparatus:
e Analytical balance with a resolution of at least 0.1 mg.

e Hydrostatic weighing kit (including a beaker, a sample holder, and a bridge to place the
beaker on the balance).
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e Aliquid of known density in which the solid is insoluble and non-reactive (e.g., a hydrocarbon
solvent for TMA, given its reactivity with water).

o Calibrated thermometer.

Procedure:

Weight in Air: The weight of the solid Trimellitic Anhydride sample is accurately measured
in the air (W_air).

e Weight in Liquid: The sample is then submerged in the liquid of known density (p_liquid) at a
constant temperature, and its weight is measured (W _liquid). Care should be taken to
ensure no air bubbles are adhering to the sample's surface.

o Calculation: The density of the solid (p_solid) is calculated using the following formula:
p_solid = (W_air / (W_air - W_liquid)) * p_liquid

The temperature at which the measurement is performed must be recorded and reported.

Determination of Water Solubility

Although Trimellitic Anhydride hydrolyzes in water, determining its rate and extent of
dissolution is important for understanding its behavior in agueous environments.

Principle: The flask method, as described in OECD Guideline 105, is suitable for substances
with solubilities above 10-2 g/L.[2][3][8] It involves dissolving the substance in water at a
specific temperature until saturation is reached, followed by the determination of the
concentration of the dissolved substance.

Apparatus:
o Constant temperature water bath or shaker.
e Glass flasks with stoppers.

» Analytical method for determining the concentration of Trimellitic Anhydride or its
hydrolysis product, trimellitic acid (e.g., High-Performance Liquid Chromatography - HPLC).
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o Centrifuge or filtration system.
Procedure:

o Equilibration: An excess amount of solid Trimellitic Anhydride is added to a known volume
of water in a flask.

o The flask is agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to
allow equilibrium to be reached (typically 24-48 hours). Preliminary tests can help determine
the necessary equilibration time.

¢ Phase Separation: The saturated solution is separated from the undissolved solid by
centrifugation or filtration. This step must be performed quickly and at the same temperature
to avoid changes in solubility.

» Concentration Analysis: The concentration of the dissolved substance in the clear aqueous
phase is determined using a validated analytical method like HPLC. Due to hydrolysis, the
measurement will likely quantify the concentration of trimellitic acid.

e The solubility is expressed as the mass of the substance per volume of the solution (e.g., in
g/L or mg/mL).

Visualization of Characterization Workflow

For a raw material to be used in pharmaceutical applications, a systematic workflow for its
physical characterization is essential to ensure quality and consistency. The following diagram
illustrates a typical workflow for the physical characterization of a solid raw material like
Trimellitic Anhydride.
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Workflow for Physical Characterization of a Pharmaceutical Raw Material.
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Conclusion

The physical properties of solid Trimellitic Anhydride are well-defined and critical for its
application in various industries, including pharmaceuticals. Adherence to standardized
experimental protocols for the determination of these properties is paramount for ensuring the
quality, safety, and efficacy of the final products. The workflow presented provides a systematic
approach to the physical characterization of TMA, enabling researchers and developers to
make informed decisions regarding its use in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Solid Trimellitic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047765#physical-properties-of-solid-trimellitic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b047765#physical-properties-of-solid-trimellitic-anhydride
https://www.benchchem.com/product/b047765#physical-properties-of-solid-trimellitic-anhydride
https://www.benchchem.com/product/b047765#physical-properties-of-solid-trimellitic-anhydride
https://www.benchchem.com/product/b047765#physical-properties-of-solid-trimellitic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047765?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

